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Compound of Interest

Compound Name:
Strontium permanganate

trihydrate

Cat. No.: B577955 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of waste containing strontium
permanganate trihydrate. The following information is intended to supplement, not replace,

institutional safety protocols and local regulations.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with strontium permanganate trihydrate
waste?

A1: The primary hazards stem from the permanganate ion (MnO₄⁻), which is a strong oxidizing

agent. It can react exothermically with reducing agents, organic materials, and other

combustibles, potentially leading to fire or explosion. Additionally, while stable strontium is not

considered highly toxic, its compounds should be handled with care, and proper disposal is

necessary to prevent environmental contamination.

Q2: Can I dispose of small quantities of strontium permanganate trihydrate waste down the

drain?

A2: No. Due to its oxidizing nature and the presence of a heavy metal, strontium
permanganate trihydrate waste should never be disposed of down the drain. This can

damage plumbing, harm aquatic life, and may be in violation of local wastewater regulations.
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Q3: What are the initial signs of a potentially hazardous reaction during waste treatment?

A3: Be vigilant for signs of an uncontrolled reaction, which include a rapid increase in

temperature, the evolution of gas (bubbling or fizzing), a significant color change that is not part

of the expected procedure, and the emission of fumes. If any of these occur, cease the

procedure immediately and consult your institution's safety officer.

Q4: Is the brown precipitate formed during neutralization hazardous?

A4: The brown precipitate is typically manganese dioxide (MnO₂), which is significantly less

hazardous than permanganate. However, it should still be treated as chemical waste and

disposed of according to your institution's guidelines for solid chemical waste.

Q5: What should I do in case of a spill of strontium permanganate trihydrate solution?

A5: For small spills, absorb the material with an inert absorbent material (such as sand or

vermiculite). Do not use combustible materials like paper towels. For larger spills, evacuate the

area and follow your institution's emergency spill response procedures. In all cases, wear

appropriate personal protective equipment (PPE).
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Issue Probable Cause Recommended Solution

Purple color persists after

adding the calculated amount

of reducing agent.

Insufficient reducing agent was

added, or the concentration of

the permanganate waste was

underestimated.

Add the reducing agent in

small increments, with stirring,

until the purple color

disappears. Monitor the

temperature to avoid excessive

heat generation.

The solution becomes

excessively hot during

neutralization.

The concentration of the

permanganate solution is too

high, or the reducing agent is

being added too quickly.

Stop the addition of the

reducing agent immediately.

Allow the solution to cool. You

may need to dilute the waste

stream with cold water before

proceeding cautiously with the

neutralization.

A white precipitate forms

immediately upon adding the

reducing agent.

If using a sulfate-based

reducing agent (e.g., sodium

bisulfite, ferrous sulfate),

insoluble strontium sulfate may

be precipitating.

This is an expected part of the

procedure. Continue with the

neutralization of the

permanganate, followed by the

complete precipitation and

filtration of the strontium salt.

The final pH of the treated

waste is outside the

acceptable range for disposal.

An excess of acidic or basic

reagent was used during the

neutralization or precipitation

steps.

Adjust the pH of the final

solution to a neutral range

(typically 6-8) using a dilute

acid (e.g., sulfuric acid) or

base (e.g., sodium hydroxide)

before final disposal.

Quantitative Data
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Property Value Reference

Chemical Formula Sr(MnO₄)₂ · 3H₂O [1][2]

Molar Mass 379.54 g/mol [3]

Appearance Purple cubic crystals [3]

Decomposition Temperature 175 °C [3]

Solubility in Water 2.5 g/100 g of water at 0 °C [3]

Solubility of Strontium Sulfate

(SrSO₄)
0.0135 g/100 mL at 25 °C [4]

Solubility of Strontium

Carbonate (SrCO₃)
0.0011 g/100 mL at 18 °C [5][6]

Experimental Protocols
Protocol 1: Neutralization of Permanganate and
Precipitation of Strontium as Sulfate
This protocol details the reduction of the permanganate ion followed by the precipitation of

strontium as strontium sulfate.

Materials:

Strontium permanganate trihydrate waste solution

Sodium bisulfite (NaHSO₃) or Ferrous sulfate (FeSO₄)

Sulfuric acid (H₂SO₄), dilute (e.g., 1 M)

Sodium hydroxide (NaOH), dilute (e.g., 1 M)

Stir plate and stir bar

Large beaker (at least twice the volume of the waste)

pH paper or pH meter
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Filtration apparatus (e.g., Büchner funnel, filter paper)

Appropriate waste containers

Procedure:

Dilution: Dilute the strontium permanganate waste solution with cold water in a large beaker

to a concentration of less than 1% permanganate. This is a critical step to control the

exothermicity of the reaction. Place the beaker on a stir plate with a stir bar.

Acidification: Slowly add dilute sulfuric acid to the solution until the pH is between 2 and 3.

This acidic condition facilitates the reduction of permanganate.

Reduction of Permanganate: While stirring, slowly add a solution of sodium bisulfite or

ferrous sulfate to the permanganate solution. The deep purple color will fade, and a brown

precipitate of manganese dioxide (MnO₂) may form. Continue adding the reducing agent

until the purple color is completely discharged. The balanced chemical equation for the

reaction with ferrous sulfate is: 2KMnO₄ + 10FeSO₄ + 8H₂SO₄ → K₂SO₄ + 2MnSO₄ +

5Fe₂(SO₄)₃ + 8H₂O[7]

Precipitation of Strontium: The addition of sulfate-containing reagents will also cause the

precipitation of strontium sulfate (SrSO₄), which has very low solubility.[8] Allow the solution

to stir for at least one hour to ensure complete precipitation.

Neutralization: Check the pH of the solution. Adjust the pH to a neutral range (6-8) by slowly

adding dilute sodium hydroxide.

Separation of Solids: Separate the solid waste (manganese dioxide and strontium sulfate)

from the liquid by filtration.

Disposal:

Solid Waste: The collected solid precipitate should be placed in a designated solid

chemical waste container.

Liquid Waste: The remaining liquid (filtrate) should be disposed of in an appropriate

aqueous waste container after confirming the absence of permanganate and adjusting the
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pH.

Protocol 2: Neutralization of Permanganate and
Precipitation of Strontium as Carbonate
This protocol is an alternative method where strontium is precipitated as strontium carbonate.

Materials:

Strontium permanganate trihydrate waste solution

Sodium bisulfite (NaHSO₃) or Ferrous sulfate (FeSO₄)

Sodium carbonate (Na₂CO₃)

Sulfuric acid (H₂SO₄), dilute (e.g., 1 M)

Sodium hydroxide (NaOH), dilute (e.g., 1 M)

Stir plate and stir bar

Large beaker

pH paper or pH meter

Filtration apparatus

Appropriate waste containers

Procedure:

Dilution and Reduction: Follow steps 1-3 from Protocol 1 to dilute and reduce the

permanganate.

Precipitation of Strontium: After the complete reduction of permanganate, slowly add a

solution of sodium carbonate while stirring. Strontium carbonate (SrCO₃), which is sparingly

soluble, will precipitate.[5][9]
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Neutralization and Separation: Follow steps 5-6 from Protocol 1 to neutralize the solution

and separate the solid waste.

Disposal: Dispose of the solid (manganese dioxide and strontium carbonate) and liquid

waste as described in step 7 of Protocol 1.
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Caption: Logical workflow for the safe disposal of strontium permanganate trihydrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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